Cas no 1224103-93-8 (Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate)

• Product Name: Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate
• CAS No: 1224103-93-8
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 4688821
• Update Time: 2025-07-02

Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate
• REZNQKBGCOTNER-UHFFFAOYSA-N
• 3-(3,5-difluoro-4-hydroxy-phenyl)-2-methyl-propionic acid ethyl ester
• Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate

• Inchi： 1S/C12H14F2O3/c1-3-17-12(16)7(2)4-8-5-9(13)11(15)10(14)6-8/h5-7,15H,3-4H2,1-2H3
• InChI Key： REZNQKBGCOTNER-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C(=O)OCC)C)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate

Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate (CAS No: 1224103-93-8)

Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1224103-93-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this compound, particularly the presence of fluoro and hydroxyl substituents on the aromatic ring, contribute to its unique chemical and biological properties.

The molecular structure of Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate consists of a propionate ester moiety linked to a phenyl ring that is substituted with fluorine and hydroxyl groups. This configuration not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological profile of the compound.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic rings due to their enhanced bioavailability and metabolic resistance. Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate aligns with this trend, as it combines the benefits of fluoro chemistry with the potential for further functionalization. This has positioned it as a valuable scaffold for drug discovery efforts aimed at identifying new therapeutic agents.

One of the most compelling aspects of Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate is its potential as a precursor in the synthesis of more complex molecules. The presence of both hydroxyl and fluoro groups provides multiple sites for further chemical modification, allowing researchers to tailor its properties for specific applications. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have begun to explore the pharmacological potential of Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate in various disease models. Initial investigations have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The fluoro substituents are particularly noteworthy for their ability to enhance binding interactions, which could lead to more potent and selective drug candidates.

The hydroxyl group on the aromatic ring also contributes significantly to the compound's reactivity and functionality. This moiety can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. By incorporating both fluoro and hydroxyl groups, Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate achieves a balance between lipophilicity and polarizability, which is often essential for optimal pharmacokinetic profiles.

In addition to its potential as an active pharmaceutical ingredient (API), Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate has shown promise as an intermediate in synthetic chemistry. Its unique structure allows for diverse synthetic pathways, enabling the preparation of structurally related compounds for further biological evaluation. This versatility makes it a valuable tool in both academic research and industrial drug development pipelines.

The synthesis of Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate involves multi-step organic transformations that highlight the challenges and opportunities in modern synthetic chemistry. The introduction of fluorine atoms into aromatic systems often requires specialized methodologies to ensure high yields and purity. However, advances in fluorination techniques have made it increasingly feasible to incorporate these functional groups into complex molecules like this one.

The growing body of research on Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate underscores its significance in the field of medicinal chemistry. As our understanding of its properties continues to evolve, so too will its applications in drug discovery and development. The combination of structural features that make this compound unique positions it as a promising candidate for future therapeutic interventions across multiple therapeutic areas.

In conclusion, Ethyl 3-(3,5-difluoro-4-hydroxyphenyl)-2-methylpropanoate (CAS No: 1224103-93-8) represents a significant advancement in the realm of specialized organic compounds. Its unique structural attributes and potential biological activities make it a valuable asset in pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.